Cas no 2138186-76-0 (tert-butyl N-{1-[5-(chloromethyl)pyridin-2-yl]azetidin-3-yl}carbamate)

• Product Name: tert-butyl N-{1-[5-(chloromethyl)pyridin-2-yl]azetidin-3-yl}carbamate
• CAS No: 2138186-76-0
• MF: C₁₄H₂₀ClN₃O₂
• MW: 297.780502319336
• CID: 6463226
• PubChem ID: 165475689
• Update Time: 2025-10-28

tert-butyl N-{1-[5-(chloromethyl)pyridin-2-yl]azetidin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-844429
• 2138186-76-0
• tert-butyl N-{1-[5-(chloromethyl)pyridin-2-yl]azetidin-3-yl}carbamate

• Inchi： 1S/C14H20ClN3O2/c1-14(2,3)20-13(19)17-11-8-18(9-11)12-5-4-10(6-15)7-16-12/h4-5,7,11H,6,8-9H2,1-3H3,(H,17,19)
• InChI Key： PLQGKAFBBJDLKC-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C=C1)N1CC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.1244046g/mol
• Monoisotopic Mass: 297.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl N-{1-[5-(chloromethyl)pyridin-2-yl]azetidin-3-yl}carbamate

tert-butyl N-{1-[5-(chloromethyl)pyridin-2-yl]azetidin-3-yl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{1-[5-(chloromethyl)pyridin-2-yl]azetidin-3-yl}carbamate, identified by the CAS number 2138186-76-0, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely used in drug design due to their ability to form stable amide bonds and their versatility in chemical modifications. The structure of this compound features a tert-butyl group, a pyridine ring, and an azetidine ring, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of tert-butyl N-{1-[5-(chloromethyl)pyridin-2-yl]azetidin-3-yl}carbamate in the development of novel therapeutic agents. The presence of the chloromethyl group on the pyridine ring introduces a reactive site that can be exploited for various biochemical reactions, such as nucleophilic substitution or addition. This makes the compound a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates for treating diseases like cancer, inflammation, and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the azetidine ring. The azetidine ring is then functionalized with the pyridine moiety, followed by the introduction of the tert-butyl carbamate group. This sequence ensures that the final product retains its structural integrity while incorporating functional groups that enhance its biological activity. Researchers have also explored alternative synthetic routes to improve yield and purity, leveraging advancements in catalytic chemistry and green synthesis methods.

In terms of pharmacological activity, tert-butyl N-{1-[5-(chloromethyl)pyridin-2-yl]azetidin-3-yl}carbamate has shown promise as a modulator of cellular signaling pathways. Preclinical studies suggest that it may inhibit key enzymes involved in inflammatory responses, making it a potential candidate for anti-inflammatory therapies. Additionally, its ability to target specific receptors or transporters has led to investigations into its role in pain management and neuroprotection.

The structural features of this compound also make it an attractive candidate for drug delivery systems. The tert-butyl group contributes to lipophilicity, enhancing membrane permeability and bioavailability. Meanwhile, the azetidine ring provides rigidity to the molecule, which can be advantageous in optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). These attributes are critical for developing drugs with improved efficacy and reduced toxicity.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding interactions with various therapeutic targets, providing insights into its mechanism of action. These findings are being used to guide further experimental studies aimed at validating its therapeutic potential.

In conclusion, tert-butyl N-{1-[5-(chloromethyl)pyridin-2-yl]azetidin-3-yl}carbamate is a versatile compound with significant implications for drug discovery and development. Its unique structure, coupled with recent research findings, positions it as a promising lead molecule for addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the advancement of novel therapeutic strategies.